Cas no 31493-66-0 (1-Methyl-4-nitrobenzimidazole)

• Product Name: 1-Methyl-4-nitrobenzimidazole
• CAS No: 31493-66-0
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• MDL: MFCD02181146
• CID: 305122
• PubChem ID: 1501962
• Update Time: 2025-04-19

1-Methyl-4-nitrobenzimidazole Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-4-nitro-1H-benzo[d]imidazole
• 1H-Benzimidazole,1-methyl-4-nitro-
• 1-methyl-4-nitro-1H-Benzimidazole
• 1-methyl-4-nitrobenzimidazole
• 4-NITRO-1-METHYLBENZIMIDAZOLE
• 1H-Benzimidazole,1-methyl-4-nitro
• 1-Methyl-4-nitro-1H-benzimidazol
• 1-methyl-4-nitro-1H-benzoimidazole
• MFCD02181146
• 31493-66-0
• SY023819
• SCHEMBL2951988
• RFLMKPLHWAENSE-UHFFFAOYSA-N
• 1-Methyl-4-nitro-1H-benzoimidazole;1-Methyl-4-nitrobenzimidazole
• CS-0213360
• 1-methyl-4-nitro-1H-1,3-benzodiazole
• 1H-Benzimidazole, 1-methyl-4-nitro-
• AS-31041
• DTXSID00363566
• AKOS006344198
• 1-METHYL-4-NITRO-1,3-BENZODIAZOLE
• benzimidazole, 1-methyl-4-nitro-
• 1-Methyl-4-nitrobenzimidazole

• MDL： MFCD02181146
• Inchi： 1S/C8H7N3O2/c1-10-5-9-8-6(10)3-2-4-7(8)11(12)13/h2-5H,1H3
• InChI Key： RFLMKPLHWAENSE-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC2=C1N=CN2C)=O

Computed Properties

• Exact Mass: 177.05400
• Monoisotopic Mass: 177.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6A^2
• XLogP3: 1.3

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.42
• Melting Point: No data available
• Boiling Point: 358.6°C at 760 mmHg
• Flash Point: 170.7°C
• Refractive Index: 1.676
• PSA: 63.64000
• LogP: 2.00470
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-Methyl-4-nitrobenzimidazole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles